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Compound of Interest

Compound Name: Autac2-2G

Cat. No.: B12379836

Disclaimer: This document provides guidance on the safe handling of Autac2-2G based on
general best practices for potent pharmaceutical compounds and Autophagy-Targeting
Chimeras (AUTACS). As a specific Safety Data Sheet (SDS) for Autac2-2G is not publicly
available, these recommendations should be supplemented by a thorough risk assessment
conducted by qualified personnel in your facility. Always consult with your institution's
Environmental Health and Safety (EHS) department for specific protocols.

Personal Protective Equipment (PPE)

Given that Autac2-2G is a potent, biologically active molecule, stringent personal protective
measures are necessary to prevent exposure. The following table summarizes the
recommended PPE for handling Autac2-2G powder and solutions.
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Operational and Disposal Plans
Step-by-Step Handling Procedures

1.

Receiving and Storage:
Upon receipt, inspect the container for any damage or leaks.

Store Autac2-2G in a designated, labeled, and well-ventilated area, away from incompatible
materials.

Recommended storage conditions are -20°C for up to 3 years as a powder and -80°C for up
to 6 months in solvent[1].

. Weighing of Powdered Compound:

Perform all weighing operations within a certified chemical fume hood or a ventilated balance
enclosure to minimize inhalation exposure.
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Wear all PPE as specified in the table above.
Use dedicated spatulas and weighing papers.

Clean the balance and surrounding area thoroughly after each use with an appropriate
solvent (e.g., 70% ethanol) followed by a detergent solution.

. Solution Preparation:
Prepare all stock solutions and dilutions inside a certified chemical fume hood.
Use a solvent recommended for Autac2-2G, such as DMSO[1].
Handle solutions with care to avoid splashes and aerosol generation.

Clearly label all solutions with the compound name, concentration, solvent, and date of
preparation.

Disposal Plan

All waste generated from handling Autac2-2G should be considered cytotoxic and disposed of

according to institutional and local regulations for hazardous chemical waste.

1

N

. Waste Segregation:

Solid Waste: All contaminated solid waste, including gloves, disposable gowns, weighing
papers, and pipette tips, should be placed in a clearly labeled, sealed plastic bag designated
for cytotoxic waste. This bag should then be placed in a rigid, leak-proof cytotoxic waste
container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a
designated, sealed, and clearly labeled hazardous waste container. Do not mix with other
chemical waste streams unless approved by your EHS department.

Sharps Waste: Needles, syringes, and any other contaminated sharps must be disposed of
in a puncture-resistant sharps container specifically labeled for cytotoxic waste.

. Labeling and Storage of Waste:
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o All waste containers must be clearly labeled with "Cytotoxic Waste" and a description of the
contents.

o Store waste in a designated, secure area away from general lab traffic until it is collected for
disposal.

3. Final Disposal:

» Cytotoxic waste must be disposed of through a licensed hazardous waste disposal company,
typically via high-temperature incineration[2]. Do not dispose of this waste in general trash or
down the drain.

Visualizations
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Caption: Mechanism of action for FKBP12-targeting AUTACSs like Autac2-2G.

Experimental Workflow: Protein Degradation Assay
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Protein Degradation Assay Workflow
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Caption: A typical experimental workflow to assess protein degradation induced by Autac2-2G.

Logical Workflow: Accidental Spill Response
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Autac2-2G Spill Response
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Caption: A logical workflow for responding to an accidental spill of Autac2-2G.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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